Cas no 1515615-70-9 ((2,3-dihydro-1,4-benzodioxin-6-yl)methanethiol)

• Product Name: (2,3-dihydro-1,4-benzodioxin-6-yl)methanethiol
• CAS No: 1515615-70-9
• MF: C₉H₁₀O₂S
• MW: 182.239501476288
• CID: 5742764
• PubChem ID: 79885953
• Update Time: 2025-06-28

(2,3-dihydro-1,4-benzodioxin-6-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL7925062
• (2,3-dihydro-1,4-benzodioxin-6-yl)methanethiol
• 1515615-70-9
• 2,3-dihydro-1,4-benzodioxin-6-ylmethanethiol
• AKOS018445270
• EN300-1288316

• Inchi： 1S/C9H10O2S/c12-6-7-1-2-8-9(5-7)11-4-3-10-8/h1-2,5,12H,3-4,6H2
• InChI Key： LNVLVMKCCVSYDL-UHFFFAOYSA-N
• SMILES： SCC1C=CC2=C(C=1)OCCO2

Computed Properties

• Exact Mass: 182.04015073g/mol
• Monoisotopic Mass: 182.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 19.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on (2,3-dihydro-1,4-benzodioxin-6-yl)methanethiol

Compound Introduction: (2,3-dihydro-1,4-benzodioxin-6-yl)methanethiol (CAS No. 1515615-70-9)

(2,3-dihydro-1,4-benzodioxin-6-yl)methanethiol is a specialized organic compound characterized by its unique molecular structure and potential applications in the field of pharmaceutical research and chemical synthesis. This compound, identified by the CAS number 1515615-70-9, has garnered attention due to its structural similarity to certain bioactive molecules, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular framework of (2,3-dihydro-1,4-benzodioxin-6-yl)methanethiol consists of a benzodioxin core substituted with a methanethiol group at the 6-position. This configuration suggests potential interactions with biological targets, which could be exploited for developing new pharmacological interventions. The benzodioxin moiety is known for its presence in various natural products and synthetic intermediates, often exhibiting significant biological activity.

In recent years, there has been growing interest in the exploration of benzodioxin derivatives due to their diverse pharmacological profiles. Studies have indicated that modifications in the benzodioxin scaffold can lead to compounds with enhanced binding affinity and selectivity towards specific biological receptors. The methanethiol group in (2,3-dihydro-1,4-benzodioxin-6-yl)methanethiol further contributes to its potential as a pharmacophore, enabling interactions with enzymes and receptors involved in various metabolic pathways.

Current research in this area focuses on synthesizing and characterizing novel derivatives of benzodioxin-based compounds to identify new leads for drug development. The compound (2,3-dihydro-1,4-benzodioxin-6-yl)methanethiol has been investigated for its potential role in modulating inflammatory responses and neurotransmitter systems. Preliminary studies suggest that it may exhibit anti-inflammatory properties by interacting with cyclooxygenase (COX) enzymes and other inflammatory mediators.

The synthesis of (2,3-dihydro-1,4-benzodioxin-6-yl)methanethiol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzodioxin core efficiently. The introduction of the methanethiol group at the 6-position is achieved through nucleophilic substitution reactions, which are carefully optimized to minimize side products.

The chemical properties of (2,3-dihydro-1,4-benzodioxin-6-yl)methanethiol make it a versatile intermediate in pharmaceutical synthesis. Its reactivity allows for further functionalization, enabling the creation of more complex molecules with tailored biological activities. Researchers are exploring its potential use in designing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases.

In addition to its pharmacological applications, (2,3-dihydro-1,4-benzodioxin-6-yl)methanethiol has shown promise in material science research. Its unique molecular structure makes it a candidate for developing novel polymers and coatings with enhanced mechanical and thermal properties. The presence of the methanethiol group facilitates cross-linking reactions, leading to materials with improved durability and functionality.

The safety profile of (2,3-dihydro-1,4-benzodioxin-6-yl)methanethiol is an important consideration in its application and handling. While preliminary studies suggest low toxicity at moderate concentrations, further research is needed to evaluate its long-term effects. Standard laboratory protocols should be followed when working with this compound to ensure safe handling and minimize exposure risks.

The future prospects of (2,3-dihydro-1,4-benzodioxin-6-yl)methanethiol are promising as ongoing research continues to uncover new applications and optimize its synthesis. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical applications. By leveraging advanced computational methods and high-throughput screening techniques, researchers can accelerate the discovery process and identify novel derivatives with improved efficacy.